Cas no 391617-79-1 (L-Serine,L-seryl-L-seryl-L-asparaginyl-L-seryl-L-seryl-L-seryl-L-seryl-L-threonyl-L-seryl-L-arginyl-)

• Product Name: L-Serine,L-seryl-L-seryl-L-asparaginyl-L-seryl-L-seryl-L-seryl-L-seryl-L-threonyl-L-seryl-L-arginyl-
• CAS No: 391617-79-1
• MF: C₃₈H₆₇N₁₅O₂₂
• MW: 1086.02588868141
• CID: 1499388
• Update Time: 2024-08-24

L-Serine,L-seryl-L-seryl-L-asparaginyl-L-seryl-L-seryl-L-seryl-L-seryl-L-threonyl-L-seryl-L-arginyl- Chemical and Physical Properties

Names and Identifiers

• L-Serine,L-seryl-L-seryl-L-asparaginyl-L-seryl-L-seryl-L-seryl-L-seryl-L-threonyl-L-seryl-L-arginyl-
• L-Serine, L-seryl-L-seryl-L-asparaginyl-L-seryl-L-seryl-L-seryl-L-seryl-L-threonyl-L-seryl-L-arginyl- (9CI)

• Inchi： 1S/C38H67N15O22/c1-14(62)26(36(73)51-22(11-59)30(67)44-16(3-2-4-43-38(41)42)28(65)52-24(13-61)37(74)75)53-35(72)23(12-60)50-34(71)21(10-58)49-33(70)20(9-57)48-32(69)19(8-56)47-29(66)17(5-25(40)63)45-31(68)18(7-55)46-27(64)15(39)6-54/h14-24,26,54-62H,2-13,39H2,1H3,(H2,40,63)(H,44,67)(H,45,68)(H,46,64)(H,47,66)(H,48,69)(H,49,70)(H,50,71)(H,51,73)(H,52,65)(H,53,72)(H,74,75)(H4,41,42,43)/t14-,15+,16+,17+,18+,19+,20+,21+,22+,23+,24+,26+/m1/s1
• InChI Key： PPDOOQMLSKDKBS-UBORGWDKSA-N
• SMILES： C(O)(=O)[C@H](CO)NC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@H](CO)NC(=O)[C@H]([C@H](O)C)NC(=O)[C@H](CO)NC(=O)[C@H](CO)NC(=O)[C@H](CO)NC(=O)[C@H](CO)NC(=O)[C@H](CC(N)=O)NC(=O)[C@H](CO)NC(=O)[C@H](CO)N

Computed Properties

• Exact Mass: 1085.45891

Experimental Properties

• Density: 1.75±0.1 g/cm3(Predicted)
• PSA: 641.38
• pka: 2.98±0.10(Predicted)